Cas no 7445-27-4 (4-Oxazolidinepropanoicacid, 2,5-dioxo-, methyl ester (9CI))

• Product name: 4-Oxazolidinepropanoicacid, 2,5-dioxo-, methyl ester (9CI)
• CAS No: 7445-27-4
• MF: C₇H₉NO₅
• Molecular Weight: 187.15006
• CID: 578295
• PubChem ID: 102666

4-Oxazolidinepropanoicacid, 2,5-dioxo-, methyl ester (9CI) Properties

Names and Identifiers

• 4-Oxazolidinepropanoicacid, 2,5-dioxo-, methyl ester (9CI)
• Methyl 2,5-dioxooxazolidine-4-propionate
• Methyl (S)-3-(2,5-Dioxo-4-oxazolidinyl)propanoate
• SCHEMBL10038782
• DTXSID00937185
• MFCD21603973
• Methyl 3-(2-hydroxy-5-oxo-4,5-dihydro-1,3-oxazol-4-yl)propanoate
• Methyl (S)-2,5-dioxooxazolidine-4-propionate
• methyl 3-(2,5-dioxo-1,3-oxazolidin-4-yl)propanoate
• EINECS 216-828-2
• EINECS 231-191-0
• SY225267
• 1663-47-4
• 1676-88-6
• 7445-27-4
• Methyl (R)-2,5-dioxooxazolidine-4-propionate
• EINECS 216-770-8
• NS00082265

• Inchi： InChI=1S/C7H9NO5/c1-12-5(9)3-2-4-6(10)13-7(11)8-4/h4H,2-3H2,1H3,(H,8,11)
• InChIKey： JRZZMWDRALHNFH-UHFFFAOYSA-N
• SMILES： COC(=O)CCC1C(=O)OC(=O)N1

Computed Properties

• 精确分子量: 187.04807
• 同位素质量: 187.048
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 5
• 重原子数量: 13
• 可旋转化学键数量: 4
• 复杂度: 249
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 81.7Ų
• XLogP3: -0.3

Experimental Properties

• Density: 1.31
• Boiling Point: °Cat760mmHg
• 闪点: °C
• PSA: 81.7